Cas no 1807240-15-8 (Ethyl 2-cyano-3-formyl-5-(trifluoromethylthio)phenylacetate)

• Product Name: Ethyl 2-cyano-3-formyl-5-(trifluoromethylthio)phenylacetate
• CAS No: 1807240-15-8
• MF: C₁₃H₁₀F₃NO₃S
• MW: 317.283612728119
• CID: 4943549
• Update Time: 2025-05-20

Ethyl 2-cyano-3-formyl-5-(trifluoromethylthio)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-3-formyl-5-(trifluoromethylthio)phenylacetate

• Inchi： 1S/C13H10F3NO3S/c1-2-20-12(19)5-8-3-10(21-13(14,15)16)4-9(7-18)11(8)6-17/h3-4,7H,2,5H2,1H3
• InChI Key： JRIWWKCTKFPQPJ-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=C(C=O)C(C#N)=C(C=1)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 432
• XLogP3: 3
• Topological Polar Surface Area: 92.5

Additional information on Ethyl 2-cyano-3-formyl-5-(trifluoromethylthio)phenylacetate

Ethyl 2-cyano-3-formyl-5-(trifluoromethylthio)phenylacetate

Ethyl 2-cyano-3-formyl-5-(trifluoromethylthio)phenylacetate, with CAS No. 1807240-15-8, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a cyano group, a formyl group, and a trifluoromethylthio substituent attached to a phenyl ring. The ethyl acetate moiety further enhances its functional versatility. Recent studies have highlighted its potential applications in drug design, agrochemicals, and advanced materials.

The synthesis of Ethyl 2-cyano-3-formyl-5-(trifluoromethylthio)phenylacetate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Researchers have employed various strategies, including nucleophilic substitution and coupling reactions, to construct the complex structure of this compound. The presence of electron-withdrawing groups such as the cyano and trifluoromethylthio substituents plays a crucial role in stabilizing the molecule and influencing its reactivity.

One of the most intriguing aspects of this compound is its ability to participate in bioisosteric replacements, making it a valuable tool in medicinal chemistry. For instance, studies have demonstrated that the trifluoromethylthio group can effectively mimic sulfur-containing motifs found in natural products, potentially enhancing bioavailability and pharmacokinetic properties. Additionally, the formyl group provides opportunities for further functionalization, enabling the creation of bioactive derivatives.

Recent advancements in computational chemistry have allowed researchers to predict the electronic properties and reactivity of Ethyl 2-cyano-3-formyl-5-(trifluoromethylthio)phenylacetate with unprecedented accuracy. Quantum mechanical calculations reveal that the molecule exhibits significant conjugation across its aromatic ring, which contributes to its stability and electronic versatility. This understanding has paved the way for novel applications in optoelectronic materials and sensors.

In terms of practical applications, this compound has shown promise in agrochemical research. Its ability to inhibit specific enzymes involved in plant growth regulation has led to investigations into its potential as a herbicide or plant growth regulator. Field trials conducted under controlled conditions have demonstrated selective activity against target weeds without adversely affecting crop plants.

The development of efficient analytical methods for the characterization of Ethyl 2-cyano-3-formyl-5-(trifluoromethylthio)phenylacetate has also been a focus of recent research. Techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its molecular structure and purity. These advancements ensure that the compound can be reliably used in both academic and industrial settings.

Moreover, the environmental impact of this compound has been carefully evaluated. Studies indicate that it undergoes rapid degradation under aerobic conditions, minimizing its persistence in aquatic ecosystems. This makes it a more sustainable alternative to traditional chemical agents in certain applications.

In conclusion, Ethyl 2-cyano-3-formyl-5-(trifluoromethylthio)phenylacetate (CAS No. 1807240-15-8) represents a cutting-edge advancement in organic synthesis with diverse applications across multiple disciplines. Its unique structural features and reactivity make it an invaluable tool for researchers seeking innovative solutions in drug discovery, agrochemistry, and materials science.